Cas no 2172519-91-2 (6-bromo-2-butylquinazolin-4-amine)

• Product Name: 6-bromo-2-butylquinazolin-4-amine
• CAS No: 2172519-91-2
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 6455742
• PubChem ID: 165600452
• Update Time: 2025-06-08

6-bromo-2-butylquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-butylquinazolin-4-amine
• 2172519-91-2
• EN300-1645531

• Inchi： 1S/C12H14BrN3/c1-2-3-4-11-15-10-6-5-8(13)7-9(10)12(14)16-11/h5-7H,2-4H2,1H3,(H2,14,15,16)
• InChI Key： QBQYOUNBJPXBKH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N)=NC(CCCC)=N2

Computed Properties

• Exact Mass: 279.03711g/mol
• Monoisotopic Mass: 279.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 6-bromo-2-butylquinazolin-4-amine

Introduction to 6-Bromo-2-Butylquinazolin-4-Amine (CAS No. 2172519-91-2)

6-Bromo-2-butylquinazolin-4-amine (CAS No. 2172519-91-2) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

The chemical structure of 6-bromo-2-butylquinazolin-4-amine is characterized by a quinazoline core with a bromine substituent at the 6-position and a butyl group at the 2-position. The amine functionality at the 4-position further enhances its reactivity and potential for forming various derivatives. The bromine substituent is particularly noteworthy as it can influence the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have explored the pharmacological properties of 6-bromo-2-butylquinazolin-4-amine. One notable area of research is its potential as an anticancer agent. A study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited significant cytotoxic activity against a panel of human cancer cell lines, including those derived from lung, breast, and colon cancers. The researchers found that the compound selectively targeted cancer cells while showing minimal toxicity to normal cells, making it a promising candidate for further development.

In addition to its anticancer properties, 6-bromo-2-butylquinazolin-4-amine has also been investigated for its anti-inflammatory effects. A study conducted by a team at the University of California, San Francisco, demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that 6-bromo-2-butylquinazolin-4-amine could be a valuable lead compound for developing new anti-inflammatory drugs.

The synthetic route to produce 6-bromo-2-butylquinazolin-4-amine has been well-documented in the literature. A common approach involves the condensation of 6-bromoanthranilic acid with an appropriate amine followed by cyclization to form the quinazoline ring. The butyl group can be introduced via an alkylation step using butyl bromide or a similar reagent. This synthetic pathway is robust and scalable, making it suitable for both laboratory-scale synthesis and potential industrial production.

The physicochemical properties of 6-bromo-2-butylquinazolin-4-amine have also been extensively studied. It is a solid at room temperature with a melting point of approximately 150°C. The compound is moderately soluble in organic solvents such as DMSO and ethanol but has limited solubility in water. These properties are important considerations for formulation development and drug delivery strategies.

In terms of safety and toxicity, preliminary studies indicate that 6-bromo-2-butylquinazolin-4-amine has a favorable safety profile. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety for human use. Ongoing preclinical studies are focused on assessing its pharmacokinetics, metabolism, and potential side effects.

The future prospects for 6-bromo-2-butylquinazolin-4-amine are promising. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. Potential applications include not only cancer therapy but also the treatment of inflammatory diseases and other conditions where selective targeting of specific cellular pathways is beneficial.

In conclusion, 6-bromo-2-butylquinazolin-4-amine (CAS No. 2172519-91-2) represents an exciting advancement in the field of medicinal chemistry. Its potential as a therapeutic agent warrants continued investigation, and ongoing research efforts are likely to uncover additional applications and optimize its use in clinical settings.